
An In-depth Technical Guide to Ethyl 3-bromo-4-
butoxybenzoate

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Ethyl 3-bromo-4-butoxybenzoate

CAS No.: 875846-74-5

Cat. No.: B3194967

Get Quote

Prepared by: Gemini, Senior Application Scientist

Introduction
Ethyl 3-bromo-4-butoxybenzoate is a substituted aromatic ester with potential applications as

an intermediate in the synthesis of pharmaceuticals and other complex organic molecules. Its

structure, featuring a bromine atom and a butoxy group on the benzene ring, provides multiple

sites for further functionalization, making it a versatile building block in medicinal and materials

chemistry. The strategic placement of the bromo, butoxy, and ethyl ester groups influences the

molecule's reactivity and physical properties, which are critical considerations for its use in

multi-step synthetic pathways. This guide provides a comprehensive overview of the

physicochemical properties, a detailed synthesis methodology, spectral characterization, and

safety and handling guidelines for Ethyl 3-bromo-4-butoxybenzoate, tailored for researchers

and professionals in drug development and chemical synthesis.

Physicochemical Properties
While specific experimental data for Ethyl 3-bromo-4-butoxybenzoate is not extensively

documented in publicly available literature, its core properties can be calculated or estimated
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based on its structure and data from analogous compounds.

Property Value Source/Method

Molecular Formula C₁₃H₁₇BrO₃ Calculated

Molecular Weight 301.18 g/mol Calculated

CAS Number 1131594-21-2 (Probable) [1]

Appearance
Expected to be a solid or

viscous liquid
[2]

Melting Point Not available (N/A)

Boiling Point Not available (N/A)

Density Not available (N/A)

Solubility

Expected to be soluble in

common organic solvents like

dichloromethane, ethyl

acetate, and methanol.

Inferred

Note: The CAS number 1131594-21-2 is listed for "Ethyl 3-bromo-4-butylbenzoate," which is

likely a typographical error for the butoxy derivative.[1] Physical state is inferred from similar

compounds like Ethyl 3-bromo-4-ethylbenzoate.[2]

Synthesis Methodology
A robust and logical synthetic route to Ethyl 3-bromo-4-butoxybenzoate proceeds in three

main stages from the readily available starting material, 4-hydroxybenzoic acid. This pathway

involves:

Electrophilic Aromatic Substitution: Bromination of 4-hydroxybenzoic acid to selectively

install a bromine atom at the 3-position.

Esterification: Conversion of the carboxylic acid to its ethyl ester.
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Williamson Ether Synthesis: Alkylation of the phenolic hydroxyl group to introduce the butoxy

side chain.
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 Williamson Ether Synthesis
(1-Bromobutane, K₂CO₃)

Click to download full resolution via product page

Caption: Synthetic workflow for Ethyl 3-bromo-4-butoxybenzoate.

Step 1: Synthesis of 3-Bromo-4-hydroxybenzoic Acid
Principle: The hydroxyl group of 4-hydroxybenzoic acid is a strongly activating ortho-, para-

director for electrophilic aromatic substitution. To achieve selective monobromination at the

position ortho to the hydroxyl group (and meta to the deactivating carboxylic acid group), a

controlled reaction with elemental bromine in a suitable solvent like glacial acetic acid is

employed.[3]

Experimental Protocol:

Dissolve 4-hydroxybenzoic acid (1.0 eq) in glacial acetic acid by gently heating and stirring in

a round-bottom flask.

Once the solution is homogeneous, add a solution of bromine (1.0 eq) dissolved in glacial

acetic acid dropwise to the reaction mixture at room temperature.

After the addition is complete, heat the mixture to reflux and maintain for several hours,

monitoring the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and pour it into a beaker of

cold water to precipitate the product.

Collect the white precipitate by vacuum filtration, wash with cold water, and recrystallize from

a suitable solvent like aqueous ethanol to yield pure 3-bromo-4-hydroxybenzoic acid.

Step 2: Synthesis of Ethyl 3-bromo-4-hydroxybenzoate
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Principle: Fischer esterification is a classic acid-catalyzed reaction between a carboxylic acid

and an alcohol. In this step, 3-bromo-4-hydroxybenzoic acid is reacted with an excess of

ethanol in the presence of a catalytic amount of a strong acid, such as sulfuric acid, to drive the

equilibrium towards the formation of the ethyl ester.[4]

Experimental Protocol:

Suspend 3-bromo-4-hydroxybenzoic acid (1.0 eq) in an excess of absolute ethanol in a

round-bottom flask.

Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq) to the mixture.

Heat the reaction mixture to reflux and maintain for several hours until TLC analysis indicates

the complete consumption of the starting material.

Cool the mixture and remove the excess ethanol under reduced pressure.

Dissolve the residue in ethyl acetate and wash with a saturated aqueous solution of sodium

bicarbonate to neutralize the acid catalyst, followed by a wash with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to

obtain the crude ethyl 3-bromo-4-hydroxybenzoate, which can be purified by column

chromatography if necessary.

Step 3: Synthesis of Ethyl 3-bromo-4-butoxybenzoate
Principle: The Williamson ether synthesis is a reliable method for forming ethers by the reaction

of an alkoxide with a primary alkyl halide. Here, the phenolic hydroxyl group of ethyl 3-bromo-4-

hydroxybenzoate is deprotonated by a mild base like potassium carbonate to form a

phenoxide, which then acts as a nucleophile to displace the bromide from 1-bromobutane in an

Sₙ2 reaction.[5]

Experimental Protocol:

In a round-bottom flask, combine ethyl 3-bromo-4-hydroxybenzoate (1.0 eq) and potassium

carbonate (1.5 eq) in an anhydrous polar aprotic solvent such as dimethylformamide (DMF).

Add 1-bromobutane (1.2 eq) to the stirred suspension.
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Heat the reaction mixture to 80-90°C and stir for several hours, monitoring the reaction by

TLC.

After the reaction is complete, cool the mixture to room temperature and pour it into water.

Extract the product into an organic solvent like ethyl acetate.

Wash the combined organic extracts with water and brine, then dry over anhydrous sodium

sulfate.

Filter and concentrate the solution under reduced pressure to yield the crude product.

Purify the crude Ethyl 3-bromo-4-butoxybenzoate by column chromatography on silica gel.

Spectral Characterization
As experimental spectra for Ethyl 3-bromo-4-butoxybenzoate are not readily available, the

following characterization is based on predictions from the analysis of structurally similar

compounds.

¹H NMR Spectroscopy
The expected ¹H NMR spectrum in CDCl₃ would show characteristic signals for the aromatic

protons and the two aliphatic chains.
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Protons
Predicted Chemical
Shift (δ, ppm)

Multiplicity Integration

Aromatic H (ortho to -

COOEt)
~8.1 d 1H

Aromatic H (ortho to -

Br)
~7.8 dd 1H

Aromatic H (ortho to -

OBu)
~6.9 d 1H

-OCH₂- (ethyl) ~4.3 q 2H

-OCH₂- (butyl) ~4.0 t 2H

-CH₂- (butyl, position

2)
~1.8 m 2H

-CH₂- (butyl, position

3)
~1.5 m 2H

-CH₃ (ethyl) ~1.4 t 3H

-CH₃ (butyl) ~1.0 t 3H

Interpretation:

The aromatic protons are expected in the range of 6.9-8.1 ppm, with their specific shifts

influenced by the electronic effects of the substituents. The proton ortho to the ester group

will be the most deshielded.

The methylene protons of the ethyl ester adjacent to the oxygen will appear as a quartet

around 4.3 ppm.

The methylene protons of the butoxy group adjacent to the aromatic ring's oxygen will

appear as a triplet around 4.0 ppm.

The remaining aliphatic protons of the ethyl and butyl groups will appear in the upfield region

(1.0-1.8 ppm) with their expected multiplicities.
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¹³C NMR Spectroscopy
The predicted ¹³C NMR spectrum in CDCl₃ would display 13 distinct signals corresponding to

the carbon atoms in the molecule.

Carbon Predicted Chemical Shift (δ, ppm)

C=O (ester) ~165

Aromatic C-O ~158

Aromatic C-Br ~112

Aromatic C-H 115-135

Aromatic C-COOEt ~125

-OCH₂- (butyl) ~69

-OCH₂- (ethyl) ~61

-CH₂- (butyl, position 2) ~31

-CH₂- (butyl, position 3) ~19

-CH₃ (ethyl) ~14

-CH₃ (butyl) ~14

Interpretation:

The carbonyl carbon of the ester is the most downfield signal.

The aromatic carbons will appear in the 112-158 ppm range, with the carbons attached to

heteroatoms being the most deshielded.

The aliphatic carbons of the ethyl and butyl groups will be observed in the upfield region.

Mass Spectrometry
Principle: Electron Ionization Mass Spectrometry (EI-MS) is expected to show a prominent

molecular ion peak. Due to the presence of a bromine atom, a characteristic M+2 peak with
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nearly equal intensity to the molecular ion peak will be observed, corresponding to the natural

abundance of the ⁷⁹Br and ⁸¹Br isotopes.[6]

Predicted Fragmentation:

Molecular Ion (M⁺): m/z = 300 and 302 (in a ~1:1 ratio).

Loss of ethoxy radical (-OC₂H₅): m/z = 255 and 257.

Loss of butoxy radical (-OC₄H₉): Not a primary fragmentation pathway.

Loss of butene (-C₄H₈) via McLafferty rearrangement: m/z = 244 and 246.

Other fragments: Corresponding to the aromatic cation and further fragmentation of the alkyl

chains.

Safety and Handling
The following safety information is inferred from the data available for related brominated

aromatic compounds. A full, substance-specific risk assessment should be conducted before

handling.

Hazard Statements: Likely to cause skin irritation, serious eye irritation, and may cause

respiratory irritation. May be harmful if swallowed.

Precautionary Measures:

Work in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of dust, fumes, or vapors.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.
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Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents. Keep the container tightly sealed.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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